Cas no 947534-34-1 ( )

• Product Name: &nbsp
• CAS No: 947534-34-1
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 873458
• PubChem ID: 45158688
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,5-dihydro-pyrrol-1-yl)-pyrimidine
• 5-bromo-2-(2,5-dihydropyrrol-1-yl)pyrimidine
• 947534-34-1
• DTXSID30669649
• 5-Bromo-2-(2,5-dihydro-1H-pyrrol-1-yl)pyrimidine
•  

• Inchi： 1S/C8H8BrN3/c9-7-5-10-8(11-6-7)12-3-1-2-4-12/h1-2,5-6H,3-4H2
• InChI Key： FWJXMEZVRWPAHI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CC=CC1

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02000
• LogP: 1.68030